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Compound of Interest

Compound Name: Heptanoic--d5 Acid

CAS No.: 1219803-98-1

Cat. No.: B1141725

Get Quote

Executive Summary
This guide details the application of Heptanoic-d5 acid (7,7,7,6,6-d5) as a dual-purpose

metabolic tracer in cell culture. Unlike standard even-chain fatty acids (e.g., Palmitate,

Octanoate) that yield only Acetyl-CoA, Heptanoic acid is an odd-chain fatty acid (OCFA) that

undergoes ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-

inserted">

-oxidation to produce both Acetyl-CoA (oxidative substrate) and Propionyl-CoA (anaplerotic
substrate).[1]

By using the d5-isotopologue, researchers can distinctively track:

-Oxidation Efficiency: Via the sequential appearance of deuterated acylcarnitine
intermediates (C7

C5
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C3).

Anaplerotic Flux: Via the entry of the d5-labeled Propionyl-CoA moiety into the TCA cycle as

Succinyl-CoA.

This protocol is critical for researching mitochondrial trifunctional protein (MTP) deficiency,

lipodystrophies, and anaplerotic therapy efficacy.

Scientific Mechanism & Rationale
The Odd-Chain Advantage
Metabolic Flux Analysis (MFA) often relies on [U-13C]Glucose or [U-13C]Glutamine. However,

these tracers do not isolate fatty acid oxidation (FAO) fluxes specifically. Even-chain fatty acid

tracers (e.g., [U-13C]Palmitate) dilute the Acetyl-CoA pool, making it difficult to distinguish lipid-

derived carbon from glucose-derived carbon without complex isotopomer modeling.

Heptanoic-d5 acid offers a deterministic readout:

Terminal Label Retention: The deuterium label is typically located on the terminal carbons (

and

-1).

The "Split":

Cycles 1 & 2 of

-oxidation: Release two unlabeled Acetyl-CoA units (C1-C4).

Final Product: Releases one Propionyl-CoA-d5 unit (C5-C7).

Pathway Visualization
The following diagram illustrates the differential fate of the carbon backbone and the deuterium

label.
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Caption: Figure 1.[2] Metabolic fate of Heptanoic-d5. The d5 label (green path) is exclusively

channeled into the anaplerotic pathway via Propionyl-CoA, while generated Acetyl-CoA (red

path) remains unlabeled.
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Experimental Protocols
Protocol A: Preparation of BSA-Conjugated Heptanoic-
d5
Critical Step: Free fatty acids are toxic and insoluble in aqueous media. They must be

conjugated to Fatty Acid-Free (FAF) Bovine Serum Albumin (BSA) before cell treatment.

Materials:

Heptanoic-d5 acid (e.g., 7,7,7,6,6-d5).

Ultrapure BSA, Fatty Acid-Free (Roche or Sigma).

150 mM NaCl solution.[3][4]

Water bath (37°C and 70°C).[3][4]

Procedure:

Prepare BSA Stock (2.5 mM): Dissolve 1.65 g of FAF-BSA in 10 mL of 150 mM NaCl. Filter

sterilize (0.22

m). Keep at 37°C.

Prepare Heptanoate Stock (50 mM):

Dissolve Heptanoic-d5 acid in a minimal volume of 0.1 M NaOH or Ethanol (if using

ethanol, keep final culture concentration <0.1%).

Dilute with 150 mM NaCl heated to 70°C to reach 50 mM.

Note: Heptanoic acid is a liquid; calculate volume based on density (~0.92 g/mL).

Conjugation (5:1 Ratio):

Add 1 mL of hot (70°C) 50 mM Heptanoate stock dropwise to 4 mL of warm (37°C) 2.5

mM BSA solution while stirring.
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Final Concentrations: 10 mM Heptanoate / 2 mM BSA.

Stir at 37°C for 1 hour until clear.

Aliquot and store at -20°C. Do not freeze-thaw repeatedly.

Protocol B: Cell Culture & Tracer Incubation
System: Validated for HEK293, HepG2, and C2C12 myotubes.

Seeding: Seed cells in 6-well plates. Grow to 70-80% confluence.

Starvation (Optional but Recommended): Replace media with substrate-limited media (low

glucose, 1% FBS) for 4 hours to upregulate FAO machinery.

Pulse: Replace media with experimental media containing:

200

M Heptanoate-d5 (BSA-conjugated).

Control: 200

M Unlabeled Heptanoate (BSA-conjugated).

Background: BSA-only vehicle.

Time Course:

T=0: Baseline.

T=30 min: Early flux (Acylcarnitines).

T=4 hours: Steady state (TCA intermediates).

Protocol C: Metabolite Extraction (Dual Phase)
To analyze both acylcarnitines (lipid phase) and TCA intermediates (polar phase).

Quench: Aspirate media. Wash cells 2x with ice-cold PBS.
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Lyse: Add 800

L Methanol:Acetonitrile:Water (2:2:1, v/v/v) pre-chilled to -80°C.

Scrape: Scrape cells and transfer to microcentrifuge tubes.

Agitate: Vortex 1 min; Sonicate 5 min (ice bath).

Precipitate: Incubate at -20°C for 1 hour.

Spin: Centrifuge at 14,000 x g for 15 min at 4°C.

Collect: Transfer supernatant to LC-MS vials.

Analytical Method (LC-MS/MS)
Instrument: Q-Exactive (Orbitrap) or Triple Quadrupole (QQQ). Column: C18 Reverse Phase

(for Acylcarnitines) / HILIC (for TCA).

Target Transitions & Mass Shifts
The following table defines the expected mass shifts for Heptanoic-d5 (assuming 7,7,7,6,6-d5

labeling).
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Metabolite
Unlabeled Mass
(M+0)

Labeled Mass
(Target)

Biological
Interpretation

Heptanoylcarnitine 273.2 278.2 (M+5)
Substrate Uptake /

Activation

Valerylcarnitine 245.2 250.2 (M+5) Cycle 1 Complete

Propionylcarnitine 217.1 222.1 (M+5)
Cycle 2 Complete

(FAO Flux)

Acetylcarnitine 203.1 203.1 (M+0)
Oxidative byproduct

(Unlabeled)

Succinate 117.0 122.0 (M+5)
Anaplerotic Entry (via

Propionyl-CoA)

Citrate 191.0 195.0 / 196.0*
TCA Cycling

(Complex scrambling)

*Note on Citrate: While Propionyl-CoA d5 enters as Succinyl-CoA d5, exchange with water

during the TCA cycle (Fumarase/CS) may lead to deuterium loss. Focus on Propionylcarnitine-

d5 for quantitative flux data.

Data Interpretation & Troubleshooting
The Self-Validating Ratio
To confirm the pathway is active, calculate the FAO Efficiency Ratio:

Low Ratio: Indicates a blockage in

-oxidation (e.g., MCAD/VLCAD deficiency mimicry).

High Ratio: Indicates robust flux through the spiral.

Anaplerotic Contribution
Compare the abundance of Succinate M+5 in Heptanoate-treated cells vs. Untreated.
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If Heptanoate-d5 fails to enrich Succinate/Malate, the anaplerotic pathway (Propionyl-CoA

Carboxylase) may be rate-limiting, or the cells are shunting Propionyl-CoA to alternative

pathways (e.g., protein acylation).

Troubleshooting
Issue: No d5 signal in cells.

Solution: Check BSA conjugation.[3][5][6] If the solution was cloudy, the FA did not

dissolve and was not bioavailable.

Issue: High background noise.

Solution: Use high-resolution MS (Orbitrap) to resolve d5 peaks from natural 13C isotopes

of background lipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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